3-(Trifluoromethyl)-5-vinylpyridine

• CAS No.: 1147939-23-8
• Molecular Formula: C8H6F3N
• Molecular Weight: 173.13 g/mol
• IUPAC Name: 3-ethenyl-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C8H6F3N/c1-2-6-3-7(5-12-4-6)8(9,10)11/h2-5H,1H2
• InChI Key: POISTXCWVJGXPG-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=CN=C1)C(F)(F)F

Description

Trifluoromethylpyridines (TFMPs) are a class of compounds that contain a trifluoromethyl group (-CF3) and a pyridine ring. They are key structural motifs in active agrochemical and pharmaceutical ingredients. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMPs typically includes a pyridine ring, a trifluoromethyl group, and other substituents depending on the specific compound. The presence of the trifluoromethyl group can significantly influence the electronic properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving TFMPs are diverse and depend on the specific compound and reaction conditions. TFMPs can undergo various types of reactions including C–H/X bond functionalization or addition processes in both aliphatic and aromatic hydrocarbons.

Physical and Chemical Properties Analysis

The physical and chemical properties of TFMPs can vary widely depending on the specific compound. Generally, the presence of the trifluoromethyl group can enhance the lipophilicity, metabolic stability, and pharmacokinetic properties of the compounds.

Safety and Hazards

The safety and hazards associated with TFMPs can vary depending on the specific compound. Some TFMPs may cause skin irritation, serious eye irritation, and respiratory irritation. It’s important to handle these compounds with appropriate safety measures.

Future Directions

The development of TFMPs and their derivatives is an active area of research, with potential applications in the agrochemical, pharmaceutical, and functional materials fields. It is expected that many novel applications of TFMPs will be discovered in the future.